Cas no 1341035-38-8 (9-Fluoro-3-oxa-7-azabicyclo[3.3.1]nonane)

• Product Name: 9-Fluoro-3-oxa-7-azabicyclo[3.3.1]nonane
• CAS No: 1341035-38-8
• MF: C₇H₁₂FNO
• MW: 145.17468547821
• CID: 5265678
• Update Time: 2026-03-09

9-Fluoro-3-oxa-7-azabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 9-fluoro-3-oxa-7-azabicyclo[3.3.1]nonane
• 9-Fluoro-3-oxa-7-azabicyclo[3.3.1]nonane

• Inchi： 1S/C7H12FNO/c8-7-5-1-9-2-6(7)4-10-3-5/h5-7,9H,1-4H2
• InChI Key： XDYYTHQYDUKBMN-UHFFFAOYSA-N
• SMILES： FC1C2COCC1CNC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 119
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3

Additional information on 9-Fluoro-3-oxa-7-azabicyclo[3.3.1]nonane

9-Fluoro-3-Oxa-7-Azabicyclo[3.3.1]Nonane: A Comprehensive Overview

The compound 9-fluoro-3-oxa-7-azabicyclo[3.3.1]nonane, with the CAS number CAS No 1341035-38-8, is a highly specialized bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclo[3.3.1]nonane framework, which incorporates both an oxygen atom (as part of the 3-oxa substituent) and a nitrogen atom (as part of the 7-aza substituent). The presence of a fluorine atom at the 9-position further adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of 9-fluoro-3-oxa-7-azabicyclo[3.3.1]nonane as a versatile scaffold for drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. Researchers have explored various synthetic routes to access this compound, including ring-closing metathesis and multi-component reactions, which have significantly improved its accessibility for further functionalization.

The bicyclic structure of this compound provides a rigid framework that can be exploited for the design of small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of CAS No 1341035-38-8 have shown promise in modulating enzyme activity, making them potential candidates for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In terms of chemical synthesis, the construction of the bicyclo[3.3.1]nonane core remains a challenging yet rewarding endeavor due to its non-planar geometry and steric constraints. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, paving the way for its application in chiral drug design.

The incorporation of fluorine at the 9-position not only enhances the lipophilicity of the molecule but also imparts unique electronic properties that can be leveraged in medicinal chemistry applications. Fluorine's ability to participate in hydrogen bonding and its role as an electron-withdrawing group make it an invaluable substituent in fine-tuning molecular interactions with biological targets.

Moreover, computational studies have provided deeper insights into the conformational flexibility and binding modes of 9-fluoro-3-oxa-7 azabicyclo[nonane]. These studies have been instrumental in guiding rational drug design efforts, where subtle modifications to the bicyclic framework can lead to significant improvements in potency and selectivity.

In conclusion, CAS No 13410-based compounds like 9-fluoro-bicyclo[nonane] derivatives represent a frontier area in organic synthesis and drug discovery, offering immense potential for advancing therapeutic solutions across diverse disease states.